Cas no 899979-62-5 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide
• CAS No: 899979-62-5
• MF: C₁₈H₁₇F₃N₂O₃S
• MW: 398.399393796921
• CID: 5491377
• Update Time: 2025-10-28

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3-(trifluoromethyl)benzamide
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C18H17F3N2O3S/c19-18(20,21)14-5-3-4-13(12-14)17(24)22-15-6-8-16(9-7-15)23-10-1-2-11-27(23,25)26/h3-9,12H,1-2,10-11H2,(H,22,24)
• InChI Key： BMUSYLNSXAQJGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide (CAS No. 899979-62-5)

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide (CAS No. 899979-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a 1,1-dioxo-1lambda6,2-thiazinan moiety and a trifluoromethylbenzamide group, making it a subject of interest for drug discovery and advanced material applications. Researchers are particularly drawn to its potential as a kinase inhibitor or bioactive scaffold, especially in the context of targeted therapies.

The structural complexity of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide offers multiple sites for chemical modification, which is why it's frequently discussed in medicinal chemistry circles. The presence of the sulfone group (1,1-dioxo) enhances its stability and binding affinity, while the trifluoromethyl group contributes to its lipophilicity—a critical factor in drug bioavailability. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with improved pharmacokinetic profiles.

In recent years, CAS No. 899979-62-5 has been explored for its potential in addressing neurodegenerative diseases and inflammatory conditions, topics that dominate biomedical searches. Its mechanism may involve modulation of NF-κB pathways or ROS scavenging, both hot topics in anti-aging research and chronic disease management. This connection to high-traffic search terms like "neuroprotection compounds" or "anti-inflammatory scaffolds" enhances the SEO relevance of this content.

From a synthetic chemistry perspective, the preparation of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide typically involves amide coupling reactions between functionalized phenyl derivatives. Advanced techniques like microwave-assisted synthesis (a frequently searched methodology) are often employed to improve yield. The compound's crystallinity and solubility—key concerns for formulators—are actively studied, with data suggesting optimal performance in DMSO solutions.

The commercial significance of 899979-62-5 is reflected in its inclusion in several high-throughput screening libraries. Pharmaceutical companies value such compounds for their potential as lead structures in oncology and immunology programs. Patent analyses reveal growing interest, particularly in combination therapies—a trending topic in precision medicine discussions. This positions the compound favorably for searches related to "next-generation drug candidates" or "multi-target therapeutics."

Environmental and safety studies indicate that N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide exhibits favorable biodegradation profiles compared to persistent fluorinated compounds—a crucial consideration given increasing regulatory focus on green chemistry (a high-volume search term). Its metabolic stability in liver microsome assays further supports its pharmaceutical applicability.

Analytical characterization of this compound typically employs LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy, techniques frequently searched by chemistry professionals. The 19F NMR signal from the trifluoromethyl group serves as a distinctive marker, while HRMS (high-resolution mass spectrometry) confirms molecular integrity—details valuable for researchers verifying synthetic outcomes.

Emerging applications in material science leverage the compound's ability to form supramolecular assemblies through non-covalent interactions. This aligns with nanotechnology trends, particularly in drug delivery systems where molecular self-assembly is crucial. Such interdisciplinary potential makes CAS 899979-62-5 relevant to searches combining "pharmaceuticals" with "advanced materials."

In summary, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3-(trifluoromethyl)benzamide represents a versatile chemical entity with demonstrated value across multiple research domains. Its dual relevance to drug discovery and functional materials ensures continued scientific interest, while its structural features address contemporary challenges in molecular design and therapeutic development—topics consistently ranking high in academic and industrial search queries.